2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(2,4-difluorophenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C14H10F2O2/c1-8-3-2-4-11(13(8)14(17)18)10-6-5-9(15)7-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key: HXNOKJZJCDPEPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C=C(C=C2)F)F)C(=O)O
• Molecular Formula: C14H10F2O2
• DSSTOX Substance ID: DTXSID90689585
• Molecular Weight: 248.22 g/mol
• CAS RN: 1261956-69-7

Description

2-(2,4-Difluorophenyl)-6-methylbenzoic acid (abbreviated as 2-DFMBA) is a type of organic compound that is widely used in various scientific research applications. It is a colorless solid and has a melting point of 132-134 °C. 2-DFMBA is a derivative of benzoic acid and is used in the synthesis of various compounds, such as pharmaceuticals, agricultural chemicals, and other substances.

Scientific Research Applications

2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95% has a wide range of scientific research applications. It is used in the synthesis of various compounds, such as pharmaceuticals, agricultural chemicals, and other substances. It is also used in the synthesis of photolabile linkers, which are used in peptide synthesis and drug delivery. Additionally, 2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95% is used in the synthesis of organic fluorescent dyes, which are used in various imaging techniques.

Mechanism of Action

The mechanism of action of 2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95% is still not completely understood. However, it is believed that the compound acts as a nucleophile, which means it can react with other molecules to form new compounds. It is also believed that the compound can act as a Lewis acid, which means it can interact with other molecules to form new bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95% are not well understood. However, some studies have suggested that the compound may have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. Additionally, some studies have suggested that the compound may have an anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95% in laboratory experiments is its relatively low cost and availability. Additionally, it is relatively easy to synthesize and handle. However, there are some limitations to its use in laboratory experiments. For example, the compound is unstable and can easily decompose at high temperatures. Additionally, it can be toxic if inhaled or ingested in large quantities.

Future Directions

The future directions for research on 2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95% include further studies on its biochemical and physiological effects, as well as its mechanism of action. Additionally, further research could be conducted on the potential applications of the compound in the synthesis of various compounds, such as pharmaceuticals, agricultural chemicals, and other substances. Additionally, further research could be conducted on the potential uses of the compound in imaging techniques and drug delivery systems. Finally, further research could be conducted on the potential toxicity of the compound and its potential for environmental contamination.

Synthesis Methods

2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95% is typically synthesized by a process known as Friedel-Crafts acylation. This involves the reaction of an aromatic compound, such as benzene, with an acid chloride, such as 2,4-difluorobenzoyl chloride, in the presence of a catalyst, such as aluminum chloride. The reaction yields 2-(2,4-Difluorophenyl)-6-methylbenzoic acid, 95% as the product.